Barbituric acid, 5-ethyl-5-(1-methylpropenyl)-

• CAS RN: 16468-98-7
• Molecular Formula: C44H76O8Zr
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 5-[(E)-but-2-en-2-yl]-5-ethyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C10H14N2O3/c1-4-6(3)10(5-2)7(13)11-9(15)12-8(10)14/h4H,5H2,1-3H3,(H2,11,12,13,14,15)/b6-4+
• InChI Key: BNEFYUSURPWDHG-GQCTYLIASA-N
• Isomeric SMILES: CCC1(C(=O)NC(=O)NC1=O)/C(=C/C)/C
• SMILES: CCC1(C(=O)NC(=O)NC1=O)C(=CC)C
• synonyms: 5-Ethyl-5-(1-methyl-1-propenyl)barbituric acid

Description

Barbiturates are a class of drugs that act as central nervous system depressants, producing a range of effects from mild sedation to deep anesthesia. Pentobarbital is one of the most commonly used barbiturates due to its high potency and rapid onset of action. It has been used for a variety of purposes, including as an anesthetic, sedative, and anticonvulsant.

Mechanism Of Action

Pentobarbital acts on the GABA-A receptor, enhancing the inhibitory effects of GABA and reducing neuronal excitability. This results in a range of effects, including sedation, hypnosis, and anesthesia. The exact mechanism of action of pentobarbital is not fully understood, but it is believed to involve the modulation of ion channels and neurotransmitter release.
Biochemical and physiological effects:
Pentobarbital has a range of biochemical and physiological effects, including sedation, hypnosis, respiratory depression, and anticonvulsant activity. It also has effects on the cardiovascular system, including hypotension and bradycardia. The specific effects of pentobarbital depend on the dose and route of administration.

Advantages And Limitations For Lab Experiments

Pentobarbital has several advantages for use in lab experiments, including its high potency, rapid onset of action, and relatively long duration of action. However, it also has several limitations, including its potential for respiratory depression and its narrow therapeutic index.

Future Directions

There are several potential future directions for research involving pentobarbital. One area of interest is the development of new barbiturate compounds with improved safety profiles and fewer side effects. Another area of interest is the use of pentobarbital in combination with other drugs to enhance its therapeutic effects or reduce its side effects. Additionally, there is ongoing research into the mechanisms of action of pentobarbital and other barbiturates, which may lead to new insights into the functioning of the central nervous system.

Synthesis Methods

Pentobarbital can be synthesized through a multi-step process involving the condensation of diethyl malonate with urea to form barbituric acid, which is then reacted with ethyl iodide and 1-methylpropenyl magnesium bromide to yield the final product. This synthesis method has been well-established and is widely used in the pharmaceutical industry.

Scientific Research Applications

Pentobarbital has been extensively studied for its potential applications in scientific research. It has been used as an anesthetic in animal studies, particularly in studies involving the central nervous system. It has also been used as a sedative in human studies, particularly in studies involving sleep disorders and anxiety.